Cas no 886913-00-4 (4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886913-00-4
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5477014
• Update Time: 2025-06-08

4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-acetyl-N-[5-[3-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C18H15N3O3S/c1-11(22)12-6-8-13(9-7-12)16(23)19-18-21-20-17(24-18)14-4-3-5-15(10-14)25-2/h3-10H,1-2H3,(H,19,21,23)
• InChI Key： DDTSIZSSPFXACA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(SC)=C2)O1)(=O)C1=CC=C(C(C)=O)C=C1

Additional information on 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Recent Advances in the Study of 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 886913-00-4)

The compound 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 886913-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique 1,3,4-oxadiazole scaffold, has been the subject of several studies aimed at exploring its potential as a therapeutic agent, particularly in the context of anti-inflammatory, antimicrobial, and anticancer applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide to enhance its bioactivity and pharmacokinetic profile. Researchers have employed various synthetic strategies, including microwave-assisted synthesis and green chemistry approaches, to improve the yield and purity of the compound. Structural modifications, such as the introduction of different substituents on the phenyl ring, have been explored to elucidate structure-activity relationships (SAR) and identify more potent derivatives.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating key biological targets. For instance, studies have shown that 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. Additionally, the compound has displayed significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as antifungal properties. These findings suggest its potential as a dual-action therapeutic agent for treating infections and inflammation-related disorders.

Mechanistic studies have further revealed that the compound induces apoptosis in cancer cells by activating intrinsic apoptotic pathways, including the upregulation of pro-apoptotic proteins such as Bax and caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2. These effects have been observed in various cancer cell lines, including breast, lung, and colon cancer, highlighting the broad-spectrum anticancer potential of 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as poor solubility, metabolic instability, and potential toxicity need to be addressed through further structural optimization and formulation strategies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce side effects.

In conclusion, 4-acetyl-N-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide represents a promising candidate for the development of novel therapeutics in multiple disease areas. Continued research efforts are essential to fully realize its potential and overcome the current limitations. The insights gained from these studies not only advance our understanding of this specific compound but also contribute to the broader field of medicinal chemistry and drug discovery.